![molecular formula C20H18BrNO3 B6002088 5-bromo-2-ethoxy-4-[2-(8-methoxy-2-quinolinyl)vinyl]phenol](/img/structure/B6002088.png)
5-bromo-2-ethoxy-4-[2-(8-methoxy-2-quinolinyl)vinyl]phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-bromo-2-ethoxy-4-[2-(8-methoxy-2-quinolinyl)vinyl]phenol, also known as BMQ, is a synthetic compound that has attracted significant attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
5-bromo-2-ethoxy-4-[2-(8-methoxy-2-quinolinyl)vinyl]phenol exerts its therapeutic effects through several mechanisms of action. In cancer cells, this compound induces apoptosis by activating caspases and inhibiting the PI3K/Akt pathway. This compound also inhibits angiogenesis by reducing the expression of VEGF and MMPs. In inflammation, this compound reduces the production of pro-inflammatory cytokines by inhibiting the NF-κB pathway. In neurodegenerative disorders, this compound protects against oxidative stress by reducing the production of reactive oxygen species and increasing the expression of antioxidant enzymes.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including reducing the production of pro-inflammatory cytokines, inhibiting the activation of NF-κB, inducing apoptosis, inhibiting angiogenesis, reducing oxidative stress, and increasing the expression of antioxidant enzymes.
Advantages and Limitations for Lab Experiments
5-bromo-2-ethoxy-4-[2-(8-methoxy-2-quinolinyl)vinyl]phenol has several advantages for lab experiments, including its ability to induce apoptosis, inhibit angiogenesis, and reduce inflammation. However, this compound also has some limitations, including its low solubility in water and potential toxicity at high concentrations.
Future Directions
There are several future directions for 5-bromo-2-ethoxy-4-[2-(8-methoxy-2-quinolinyl)vinyl]phenol research, including investigating its potential therapeutic applications in other diseases, optimizing its synthesis method to improve its solubility and reduce toxicity, and conducting preclinical and clinical trials to evaluate its safety and efficacy in humans.
In conclusion, this compound is a synthetic compound that has potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Its mechanism of action involves inducing apoptosis, inhibiting angiogenesis, reducing inflammation, and protecting against oxidative stress. While this compound has several advantages for lab experiments, it also has some limitations, and further research is needed to optimize its synthesis method and evaluate its safety and efficacy in humans.
Synthesis Methods
5-bromo-2-ethoxy-4-[2-(8-methoxy-2-quinolinyl)vinyl]phenol can be synthesized using a multi-step process involving the reaction between 8-methoxy-2-quinolinecarboxaldehyde and 5-bromo-2-hydroxybenzaldehyde in the presence of a base. The resulting product is then subjected to a Wittig reaction with ethyltriphenylphosphonium bromide and subsequently reduced using sodium borohydride to yield this compound.
Scientific Research Applications
5-bromo-2-ethoxy-4-[2-(8-methoxy-2-quinolinyl)vinyl]phenol has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Inflammation research has demonstrated that this compound can reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB. In neurodegenerative disorders, this compound has been shown to protect against oxidative stress and reduce neuroinflammation.
Properties
IUPAC Name |
5-bromo-2-ethoxy-4-[(E)-2-(8-methoxyquinolin-2-yl)ethenyl]phenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18BrNO3/c1-3-25-19-11-14(16(21)12-17(19)23)8-10-15-9-7-13-5-4-6-18(24-2)20(13)22-15/h4-12,23H,3H2,1-2H3/b10-8+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCDZMMWRIXTILU-CSKARUKUSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C(=C1)C=CC2=NC3=C(C=CC=C3OC)C=C2)Br)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C=C(C(=C1)/C=C/C2=NC3=C(C=CC=C3OC)C=C2)Br)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18BrNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.